4-[4-(2,4-Dimethyl-benzenesulfonyl)-piperazine-1-sulfonyl]-morpholine

• Molecular Formula: C16H25N3O5S2
• Molecular Weight: 403.5 g/mol
• IUPAC Name: 4-[4-(2,4-dimethylphenyl)sulfonylpiperazin-1-yl]sulfonylmorpholine
• InChI: InChI=1S/C16H25N3O5S2/c1-14-3-4-16(15(2)13-14)25(20,21)17-5-7-18(8-6-17)26(22,23)19-9-11-24-12-10-19/h3-4,13H,5-12H2,1-2H3
• InChI Key: VNBAOIANMHOHND-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)N3CCOCC3)C

Description

4-[4-(2,4-Dimethyl-benzenesulfonyl)-piperazine-1-sulfonyl]-morpholine, commonly known as DMSO2-Morpholine, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been extensively studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and neuroscience.

Scientific Research Applications

DMSO2-Morpholine has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, DMSO2-Morpholine has been investigated as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and neurodegenerative disorders. In biochemistry, DMSO2-Morpholine has been used as a tool to study protein-ligand interactions and enzyme kinetics. In neuroscience, DMSO2-Morpholine has been studied for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of DMSO2-Morpholine is not fully understood, but it is believed to involve the inhibition of various enzymes and proteins. DMSO2-Morpholine has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation, and acetylcholinesterase (AChE), an enzyme involved in the breakdown of acetylcholine in the brain. DMSO2-Morpholine has also been shown to bind to the active site of various proteins, including carbonic anhydrase and matrix metalloproteinases.
Biochemical and Physiological Effects:
DMSO2-Morpholine has been shown to have various biochemical and physiological effects. In vitro studies have shown that DMSO2-Morpholine inhibits the activity of COX-2 and AChE, which may contribute to its anti-inflammatory and neuroprotective effects. DMSO2-Morpholine has also been shown to inhibit the proliferation of cancer cells and induce apoptosis, which may contribute to its potential as an anticancer agent. In vivo studies have shown that DMSO2-Morpholine has analgesic and anti-inflammatory effects in animal models of pain and inflammation.

Advantages and Limitations for Lab Experiments

DMSO2-Morpholine has several advantages for lab experiments, including its high solubility in water and organic solvents, its stability at room temperature, and its low toxicity. However, DMSO2-Morpholine also has some limitations, including its high cost and the limited availability of commercial sources.

Future Directions

There are several future directions for research on DMSO2-Morpholine. One area of research is the development of new synthetic methods for DMSO2-Morpholine and related compounds. Another area of research is the investigation of the mechanism of action of DMSO2-Morpholine and its potential targets. Further studies are also needed to evaluate the safety and efficacy of DMSO2-Morpholine in animal models and clinical trials. Finally, the potential applications of DMSO2-Morpholine in other fields, such as materials science and catalysis, should be explored.

Synthesis Methods

The synthesis of DMSO2-Morpholine involves the reaction of 2,4-dimethylbenzenesulfonyl chloride with piperazine-1-sulfonyl chloride in the presence of a base, followed by the addition of morpholine. This reaction leads to the formation of DMSO2-Morpholine as a white solid, which can be purified by recrystallization or column chromatography.